{3-allyl-1-[2-(2-chloro-4-methylphenoxy)ethyl]piperidin-3-yl}methanol

• IUPAC Name: [1-[2-(2-chloro-4-methylphenoxy)ethyl]-3-prop-2-enylpiperidin-3-yl]methanol
• InChI: InChI=1S/C18H26ClNO2/c1-3-7-18(14-21)8-4-9-20(13-18)10-11-22-17-6-5-15(2)12-16(17)19/h3,5-6,12,21H,1,4,7-11,13-14H2,2H3
• InChI Key: NZBZTTUGSDPSEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2CCCC(C2)(CC=C)CO)Cl
• Molecular Formula: C18H26ClNO2
• Molecular Weight: 323.9 g/mol

Description

The compound of interest belongs to a class of organic chemicals that involve piperidine as a core structure, which is often modified with various functional groups to explore different chemical and physical properties. Piperidine derivatives are widely researched due to their broad range of applications in pharmaceuticals, material science, and as intermediates in organic synthesis.

Synthesis Analysis

Synthesis of piperidine derivatives often involves condensation reactions, where functionalized alkyl halides react with piperidine in the presence of a base. For example, compounds such as 1-(4-Chloro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol have been synthesized through the condensation of piperidin-yl methanol with sulfonyl chlorides in an appropriate solvent like methylene dichloride, using triethylamine as the base (Benakaprasad et al., 2007).

Molecular Structure Analysis

The molecular structure of piperidine derivatives is often elucidated using X-ray crystallography, revealing details like bond lengths, angles, and conformation. For instance, the structure analysis of related compounds shows piperidine rings adopting chair conformations and sulfonyl groups displaying distorted tetrahedral geometries, indicative of the stereochemical complexity these molecules can possess (Girish et al., 2008).

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and any potential applications it might have. This could involve laboratory experiments, computational modeling, and possibly even clinical trials if it’s intended to be a drug.